1-(4-Hydroxy-3-methoxyphenyl)-2-nitropropene

• IUPAC Name: 2-methoxy-4-[(E)-2-nitroprop-1-enyl]phenol
• InChI: InChI=1S/C10H11NO4/c1-7(11(13)14)5-8-3-4-9(12)10(6-8)15-2/h3-6,12H,1-2H3/b7-5+
• InChI Key: FDLWTEUMNRJFCS-FNORWQNLSA-N
• Canonical SMILES: CC(=CC1=CC(=C(C=C1)O)OC)[N+](=O)[O-]
• Isomeric SMILES: C/C(=C\C1=CC(=C(C=C1)O)OC)/[N+](=O)[O-]
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol

Description

1-(4-Hydroxy-3-methoxyphenyl)-2-nitropropene is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Molecular Structure Analysis : A study by Boys, Manríquez, and Cassels (1993) focused on the molecular structure of a similar molecule, (E)-1-(4-Methoxyphenyl)-2-Nitropropene, highlighting its non-planarity and the torsion angles between different groups within the molecule. This research aids in understanding the physical and chemical properties of such compounds (Boys, Manríquez, & Cassels, 1993).

• Chemical Synthesis and Characterization : Khalid et al. (2020) synthesized various functionalized unsymmetrical mono-carbonyl curcuminoids, including derivatives similar to 1-(4-Hydroxy-3-methoxyphenyl)-2-nitropropene. Their study provided insights into the spectroscopic characterization and theoretical analysis of these compounds, including their nonlinear optical properties and molecular stability (Khalid et al., 2020).

• Synthesis of Related Compounds : The synthesis of related compounds, such as 1-(2-furyl)-2-nitropropen-3-ones, has been investigated, highlighting the methods and reactions involved in creating similar nitropropene derivatives (Sitkin, Klimenko, & Fridman, 1977). This research can provide a framework for synthesizing and understanding the behavior of similar compounds (Sitkin, Klimenko, & Fridman, 1977).

• Antimicrobial Activity : Kodukulla et al. (1994) explored the antimicrobial activity of 1,3-diaryl-2-nitroprop-1-enes, compounds related to this compound. Their study demonstrated broad-spectrum antimicrobial activity against various bacteria and fungi, indicating potential applications in developing new antimicrobial agents (Kodukulla et al., 1994).

• Cancer Research : Srivastava et al. (2017) synthesized a novel curcumin ester with a structure related to this compound and investigated its anti-hepatic cancer activity. The study involved spectroscopic characterization, theoretical calculations, and biological evaluations, providing insights into the potential use of such compounds in cancer research (Srivastava et al., 2017).

• Antifungal Properties : Hanawa, Tahara, and Towers (2000) isolated nitro compounds from Lysichitum americanum leaves, including 2-(4-hydroxyphenyl)-1-nitroethane, which shares structural similarities with this compound. These compounds exhibited antifungal activities, suggesting potential applications in controlling fungal infections (Hanawa, Tahara, & Towers, 2000).